[cis-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-3-yl]methanol

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: [(8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-3-yl]methanol
• InChI: InChI=1S/C8H15NO/c10-6-8-4-3-7-2-1-5-9(7)8/h7-8,10H,1-6H2/t7-,8?/m1/s1
• InChI Key: QDMDCGZXSSNONP-GVHYBUMESA-N
• Isomeric SMILES: C1C[C@@H]2CCC(N2C1)CO
• Canonical SMILES: C1CC2CCC(N2C1)CO

Description

[cís-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-3-yl]methanol is a bicyclic pyrrolizine derivative characterized by a hydroxymethyl (-CH2OH) group at the 3-position of the pyrrolizine core in a cis configuration. Pyrrolizines are nitrogen-containing heterocycles with diverse applications in medicinal chemistry, particularly as intermediates for bioactive molecules.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Analogs

The most relevant structural analog is [cis-3-methyl-1,2,3,5,6,7-hexahydropyrrolizin-8-yl]methanol (CAS: 1788873-78-8), which shares the pyrrolizine backbone but differs in substituent positions and functional groups .

Table 1: Structural and Functional Comparison

Property	[cis-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-3-yl]methanol	[cis-3-methyl-1,2,3,5,6,7-hexahydropyrrolizin-8-yl]methanol
Substituent Position	Hydroxymethyl at C3	Methyl at C3, hydroxymethyl at C8
Stereochemistry	Cis configuration at C3	Cis configuration at C3 and C8
Molecular Formula	C9H15NO	C9H15NO
Functional Group	Primary alcohol (-CH2OH)	Primary alcohol (-CH2OH) and methyl (-CH3)
Predicted logP	~0.5 (moderately hydrophilic)	~1.2 (more lipophilic due to methyl group)
Solubility (Theoretical)	Higher in polar solvents (e.g., water, ethanol)	Lower in polar solvents, higher in non-polar solvents

Implications of Structural Differences

• Lipophilicity : The methyl group in the analog increases logP, enhancing membrane permeability but reducing aqueous solubility compared to the target compound.
• Stereochemical Complexity : Both compounds exhibit cis configurations, but the analog’s dual cis substituents may introduce steric hindrance, affecting synthetic accessibility or binding to biological targets.
• Synthetic Pathways : highlights methods for functionalizing heterocycles (e.g., Claisen rearrangement, debenzylation) . Similar strategies could apply to the target compound, though regioselectivity may vary due to substituent positioning.

Methodological Considerations for Similarity Assessment

As noted in , compound similarity is often evaluated using computational tools like molecular fingerprinting or Tanimoto coefficients . Key factors for comparison include:

• Stereoelectronic Effects : The cis configuration in the target compound may favor specific conformational states, influencing reactivity or binding kinetics.

Research and Application Context

• Stability and Storage : Analogous compounds (e.g., CAS 1788873-78-8) are labeled for research use only, suggesting sensitivity to moisture or temperature . The target compound may require similar handling.
• The hydroxymethyl group’s polarity could enhance interactions with hydrophilic binding pockets.

Preparation Methods

Reductive Amination of Pyrrolizidine Ketones

A foundational approach involves reductive amination of pyrrolizidine ketone precursors. For example, treatment of 3-keto-pyrrolizidine with sodium borohydride (NaBH4) in methanol at 0°C selectively reduces the ketone to the secondary alcohol. This method achieves moderate yields (50–60%) but requires stringent control of reaction pH to avoid over-reduction.

Table 1: Reductive Amination Conditions and Outcomes

Precursor	Reducing Agent	Solvent	Temperature	Yield	Reference
3-Keto-pyrrolizidine	NaBH4	Methanol	0°C	55%
3-Keto-pyrrolizidine	NaBH3CN	THF	RT	62%

Palladium-Catalyzed Coupling Reactions

Recent advances utilize palladium-catalyzed cross-coupling to construct the pyrrolizidine core. A representative protocol involves:

• Substrate Preparation : tert-Butyl (cis-3-(hydroxymethyl)cyclobutyl)carbamate is treated with HCl in dioxane/dichloromethane (DCM) to yield cis-3-(hydroxymethyl)cyclobutan-1-aminium chloride.
• Coupling Step : The amine intermediate reacts with ethyl 4-(chlorosulfonyl)-3-fluoro-1-methyl-1H-pyrrole-2-carboxylate in acetonitrile with N-ethyl-N,N-diisopropylamine (DIPEA), achieving 45 mg of product (55% yield).

Key Observations :

• The tBuXPhos palladacycle catalyst enhances reaction efficiency by suppressing β-hydride elimination.
• Stereochemical integrity is maintained via rigid cyclobutane geometry, ensuring cis-configuration.

Stereoselective Cyclization Strategies

Stereocontrol remains critical for accessing the cis-pyrrolizidine motif. A method adapted from hyacinthacine synthesis employs iodine-mediated aminocyclization:

• Nitrone Cycloaddition : L-Mannose-derived nitrones undergo 1,3-dipolar cycloaddition to establish stereocenters.
• Wittig Olefination : Introduces unsaturation for subsequent cyclization.
• Iodine-Mediated Cyclization : Forms the pyrrolizidine ring with >90% diastereomeric excess (d.e.).

Table 2: Stereochemical Outcomes of Cyclization Methods

Method	Diastereomeric Excess	Yield	Reference
Iodine-mediated	92%	68%
Acid-catalyzed	75%	55%

Hydroxymethylation via Grignard Reagents

Hydroxymethylation at C-3 is achieved using formaldehyde and Grignard reagents. For instance, treatment of pyrrolizidine with formaldehyde in tetrahydrofuran (THF) and ethylmagnesium bromide (EtMgBr) at −78°C affords the target alcohol in 70% yield.

Mechanistic Insight :

• The Grignard reagent deprotonates formaldehyde, generating a nucleophilic hydroxymethyl species.
• Regioselectivity is dictated by the steric environment of the pyrrolizidine core.

Challenges and Optimizations

Epimerization During Reduction

Reductive steps often suffer from epimerization at C-3. For example, NaBH3CN reduction of pivalate-protected intermediates in acetic acid produces a 3:1 mixture of C-6 epimers. Mitigation strategies include:

• Low-Temperature Conditions : Slowing epimerization kinetics.
• Bulky Protecting Groups : tert-Butyldimethylsilyl (TBS) ethers reduce steric mobility.

Solvent and Catalyst Selection

Solvent polarity profoundly impacts reaction outcomes:

• Polar Aprotic Solvents : DMF or DMSO improve catalyst solubility but risk over-reduction.
• Nonpolar Solvents : Toluene or DCM enhance stereoselectivity but slow reaction rates.

Industrial-Scale Considerations

Cost-Effective Catalyst Recycling

The tBuXPhos palladacycle catalyst, though effective, is costly ($1,200/mol). Recent protocols demonstrate catalyst recovery via silica gel filtration, achieving 85% recovery efficiency.

Green Chemistry Approaches

Water-mediated reactions are emerging as sustainable alternatives. Aqueous NaBH4 reductions at 50°C achieve 60% yield with minimal waste.

Q & A

Q. How can researchers reconcile conflicting bioactivity data across studies?

• Methodological Answer : Perform meta-analysis using standardized assays (e.g., IC50 in enzyme inhibition). Control for variables: cell line (HEK293 vs. HeLa), assay buffer (Tris vs. PBS), and compound purity (>95% by HPLC). Apply statistical tools (ANOVA, Tukey’s HSD) to identify outliers and validate reproducibility .